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Compound of Interest

Compound Name:
(R)-1-Tert-butyl 2-methyl

azetidine-1,2-dicarboxylate

Cat. No.: B595062 Get Quote

An In-depth Technical Guide to the Molecular Weight of (R)-1-Tert-butyl 2-methyl azetidine-
1,2-dicarboxylate

This technical guide provides a detailed analysis of the molecular weight of (R)-1-Tert-butyl 2-
methyl azetidine-1,2-dicarboxylate, a compound of interest for researchers, scientists, and

professionals in drug development.

Introduction
(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is a chiral building block used in the

synthesis of various pharmaceutical compounds. A precise understanding of its molecular

weight is fundamental for stoichiometric calculations in chemical reactions, analytical

characterization, and pharmacokinetic studies. This guide outlines the determination of its

molecular weight based on its elemental composition.

Molecular Formula and Elemental Composition
The molecular formula for (R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is

C₁₀H₁₇NO₄.[1][2] This formula indicates that each molecule of the compound is composed of:

10 atoms of Carbon (C)

17 atoms of Hydrogen (H)
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1 atom of Nitrogen (N)

4 atoms of Oxygen (O)

Atomic Weights of Constituent Elements
The calculation of the molecular weight relies on the standard atomic weights of the constituent

elements. These values are based on the isotopic abundances of the elements in nature.

Element Symbol Atomic Weight (amu)

Carbon C 12.011[3][4]

Hydrogen H 1.008[5][6][7]

Nitrogen N 14.007[8][9][10]

Oxygen O 15.999[11][12][13][14]

Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule.

MW = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic Weight of H)

+ (Number of N atoms × Atomic Weight of N) + (Number of O atoms × Atomic Weight of O)

MW = (10 × 12.011) + (17 × 1.008) + (1 × 14.007) + (4 × 15.999) MW = 120.11 + 17.136 +

14.007 + 63.996 MW = 215.249 amu (or g/mol )

This calculated value is often rounded to two decimal places, resulting in a molecular weight of

215.25 g/mol .[2]

Summary of Quantitative Data
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Parameter Value

Molecular Formula C₁₀H₁₇NO₄[1][2]

Number of Carbon Atoms 10

Number of Hydrogen Atoms 17

Number of Nitrogen Atoms 1

Number of Oxygen Atoms 4

Atomic Weight of Carbon 12.011 amu[3][4]

Atomic Weight of Hydrogen 1.008 amu[5][6][7]

Atomic Weight of Nitrogen 14.007 amu[8][9][10]

Atomic Weight of Oxygen 15.999 amu[11][12][13][14]

Calculated Molecular Weight 215.249 g/mol

Experimental Protocols
Determination of Molecular Weight from Molecular
Formula
Objective: To calculate the molecular weight of a compound from its known molecular formula.

Methodology:

Identify the molecular formula of the compound, which is C₁₀H₁₇NO₄ for (R)-1-Tert-butyl 2-
methyl azetidine-1,2-dicarboxylate.[1][2]

Determine the number of atoms for each element present in the molecule.

Obtain the standard atomic weight for each element from the IUPAC Periodic Table.

Multiply the number of atoms of each element by its respective standard atomic weight to

find the total mass contribution of that element.
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Sum the total mass contributions of all elements to obtain the molecular weight of the

compound.

Experimental Verification by Mass Spectrometry
Objective: To experimentally determine the molecular weight of a compound.

Methodology:

A purified sample of (R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is introduced

into a mass spectrometer.

The sample is ionized, for example, by electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI).

The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).

A detector measures the abundance of ions at each m/z value.

The molecular weight is determined from the m/z value of the molecular ion peak (M⁺) or a

related adduct peak (e.g., [M+H]⁺, [M+Na]⁺).

Visualization of Molecular Weight Calculation
The following diagram illustrates the hierarchical contribution of each element to the final

molecular weight of the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b595062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate
Molecular Weight: 215.249 g/mol

Carbon (C)
10 atoms × 12.011 amu = 120.110 amu

Hydrogen (H)
17 atoms × 1.008 amu = 17.136 amu

Nitrogen (N)
1 atom × 14.007 amu = 14.007 amu

Oxygen (O)
4 atoms × 15.999 amu = 63.996 amu

Click to download full resolution via product page

Caption: Hierarchical breakdown of the molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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